Cas no 1417407-35-2 (Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate)

• Product Name: Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate
• CAS No: 1417407-35-2
• MF: C₂₃H₃₈O₄Si
• MW: 406.630928516388
• CID: 4738167
• PubChem ID: 101551022
• Update Time: 2025-07-19

Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,4-dimethyl-5-((triisopropylsilyl)methylene)cyclopenta-1,3-diene-1,3-dicarboxylate
• 5-[(E)-(Triisopropylsilyl)methylene]-2,4-dimethyl-1,3-cyclopentadiene-1,3-dicarboxylic acid diethyl ester
• (E)-Diethyl 2,4-dimethyl-5-((triisopropylsilyl)methylene)cyclopenta-1,3-diene-1,3-dicarboxylate
• Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate
• Diethyl 2,4-dimethyl-5-[(triisopropylsilyl)methylene]-1,3-cyclopentadiene-1,3-dicarboxylate
• 1352744-98-9
• 1417407-35-2
• Diethyl2,4-dimethyl-5-((triisopropylsilyl)methylene)cyclopenta-1,3-diene-1,3-dicarboxylate

• Inchi： 1S/C23H38O4Si/c1-11-26-22(24)20-17(9)19(21(18(20)10)23(25)27-12-2)13-28(14(3)4,15(5)6)16(7)8/h13-16H,11-12H2,1-10H3/b19-13+
• InChI Key： LHOBLFNUJJHCSK-CPNJWEJPSA-N
• SMILES： [Si](/C=C1/C(C(=O)OCC)=C(C)C(C(=O)OCC)=C/1C)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 406.25393622g/mol
• Monoisotopic Mass: 406.25393622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: No data avaiable

Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate

Introduction to Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate (CAS No. 1417407-35-2)

Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate, identified by its CAS number 1417407-35-2, is a sophisticated organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of cyclopentadiene derivatives, which are known for their versatile applications in various chemical transformations and biological activities.

The molecular structure of Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate features a cyclopenta-1,3-diene core substituted with ester groups at the 1 and 3 positions and a tri(propan-2-yl)silylmethylidene functional group at the 5 position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The cyclopenta diene scaffold is particularly noteworthy due to its ability to undergo various reactions that can be tailored for the synthesis of bioactive molecules. The presence of the tri(propan-2-yl)silyl group enhances the reactivity of the compound, making it a useful building block for further functionalization.

One of the most compelling aspects of Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate is its utility in cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and are widely employed in the pharmaceutical industry to construct complex molecular frameworks. The silyl group in this compound serves as an excellent leaving group, facilitating reactions such as Suzuki-Miyaura coupling and Heck reactions. These transformations have been instrumental in the development of novel therapeutic agents.

The pharmaceutical industry has been actively exploring cyclopentadiene derivatives for their potential as drug candidates. The structural motif is found in several biologically active compounds, including those with anti-inflammatory and anti-cancer properties. The ability to modify the substituents on the cyclopentadiene ring allows for fine-tuning of biological activity, making it a promising scaffold for drug discovery.

Recent studies have highlighted the importance of organosilicon compounds in medicinal chemistry. Silicon-based functionalities are known for their stability and reactivity, which can be leveraged to design molecules with enhanced pharmacological properties. The tri(propan-2-yl)silyl group in Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate is particularly interesting because it can be selectively removed under mild conditions to reveal reactive intermediates that can be further functionalized.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic strategies. The process typically begins with the preparation of a cyclopentadiene derivative followed by functionalization with ester groups and subsequent introduction of the silyl group. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The use of computational methods has also played a significant role in understanding the reactivity and properties of Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-yl)silylmethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate. Molecular modeling studies have provided insights into how different substituents affect the electronic structure and reactivity of the molecule. These insights are invaluable for guiding synthetic efforts and predicting potential biological activities.

In conclusion, Diethyl (5E)-2,4-dimethyl-5-[tri(propan-2-ylsilylmethylidene)cyclopenta -1 , 3 -diene - 1 , 3 -dicarboxylate (CAS No. 1417407 -35 - 2) is a versatile compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents.